Cas no 2331211-59-5 ((2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
• CAS No: 2331211-59-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD31812910
• CID: 4771332
• Update Time: 2025-05-25

(2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Rel-(2R,4S)-1-((benzyloxy)carbonyl)-4-methylpiperidine-2-carboxylic acid
• 1,2-Piperidinedicarboxylic acid, 4-methyl-, 1-(phenylmethyl) ester, (2R,4R)-
• (2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
• (2R,4R)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid

• MDL： MFCD31812910
• Inchi： 1S/C15H19NO4/c1-11-7-8-16(13(9-11)14(17)18)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)/t11-,13+/m0/s1
• InChI Key： CHHYCTGYIQOAJQ-WCQYABFASA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C)C[C@@H]1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Additional information on (2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid

Exploring the Chemical Properties and Applications of (2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid

(2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid, also known by its CAS number 2331211-59-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile applications. The molecule consists of a piperidine ring with specific substituents: a methyl group at the 4-position, a phenylmethoxycarbonyl group at the 1-position, and a carboxylic acid group at the 2-position. These structural features make it a valuable compound in both academic research and industrial applications.

The synthesis of this compound involves a series of carefully designed organic reactions. The piperidine ring serves as the core structure, with the stereochemistry at positions 2 and 4 being crucial for its biological activity. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have employed asymmetric catalysis to achieve high enantiomeric excess, which is essential for pharmacological studies. The phenylmethoxycarbonyl group acts as a protecting group for the amine functionality, ensuring stability during subsequent reactions. This group can be selectively removed under specific conditions to regenerate the free amine, enabling further functionalization.

The carboxylic acid group at position 2 plays a pivotal role in determining the compound's reactivity and biological properties. It can participate in various chemical transformations, such as esterification or amidation, to generate derivatives with tailored functionalities. Recent advancements in click chemistry have enabled the incorporation of this compound into larger molecular frameworks, enhancing its utility in drug discovery. The methyl group at position 4 contributes to the compound's lipophilicity, which is critical for membrane permeability in biological systems.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its stereochemistry and functional groups make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. For example, researchers have explored its use as a precursor for peptide-based drugs or as an intermediate in the synthesis of complex natural products. The phenylmethoxycarbonyl group also serves as a handle for conjugation with other biomolecules, such as antibodies or nucleic acids, opening avenues for targeted drug delivery systems.

Recent studies have also highlighted the potential of this compound in materials science. Its rigid structure and functional groups make it suitable for applications in polymer chemistry or supramolecular assembly. For instance, it has been used as a building block for self-healing materials or stimuli-responsive polymers. The integration of this compound into polymer networks has demonstrated enhanced mechanical properties and responsiveness to external stimuli.

The development of analytical methods for characterizing this compound has also advanced significantly. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. High-resolution NMR experiments have provided insights into its stereochemical arrangement and dynamic behavior in solution. These advancements ensure that the compound can be reliably synthesized and characterized for both research and industrial purposes.

In conclusion, (2R,4S)-4-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and functional groups offer opportunities for developing novel materials and bioactive molecules. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.